Cas no 288252-04-0 (5-amino-2-phenoxybenzonitrile)
5-Amino-2-phenoxybenzonitrile is a versatile aromatic compound featuring both amino and cyano functional groups attached to a biphenyl-like structure. Its molecular framework, comprising a phenoxy bridge and an electron-rich aniline moiety, makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and functionalized aromatic systems. The compound's reactivity allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with common synthetic methods enhance its utility in multistep reactions. The presence of multiple reactive sites offers flexibility for selective modifications, making it a practical choice for researchers developing novel bioactive molecules or advanced materials.
5-amino-2-phenoxybenzonitrile structure
Product name:5-amino-2-phenoxybenzonitrile
5-amino-2-phenoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 5-amino-2-phenoxy-
- 5-amino-2-phenoxybenzonitrile
- G53166
- MFCD14617347
- MNIAKJQVYACFRT-UHFFFAOYSA-N
- SCHEMBL5553314
- 288252-04-0
- AKOS010550793
- EN300-154368
- Z802627884
- NLA25204
-
- Inchi： InChI=1S/C13H10N2O/c14-9-10-8-11(15)6-7-13(10)16-12-4-2-1-3-5-12/h1-8H,15H2
- InChI Key： MNIAKJQVYACFRT-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)OC2=C(C=C(C=C2)N)C#N
Computed Properties
- Exact Mass: 210.079312947g/mol
- Monoisotopic Mass: 210.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 59Ų
5-amino-2-phenoxybenzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-154368-0.25g |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95.0% | 0.25g |
$101.0 | 2025-03-21 | |
| TRC | A639200-50mg |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01000470-100mg |
5-Amino-2-phenoxybenzonitrile |
288252-04-0 | 95% | 100mg |
￥716.0 | 2023-01-30 | |
| Enamine | EN300-154368-5.0g |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95.0% | 5.0g |
$759.0 | 2025-03-21 | |
| Enamine | EN300-154368-2500mg |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95.0% | 2500mg |
$1034.0 | 2023-09-25 | |
| A2B Chem LLC | AV66178-1g |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95% | 1g |
$360.00 | 2024-04-20 | |
| Aaron | AR01AGA6-250mg |
5-AMINO-2-PHENOXYBENZONITRILE |
288252-04-0 | 95% | 250mg |
$193.00 | 2025-02-09 | |
| Aaron | AR01AGA6-2.5g |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95% | 2.5g |
$1447.00 | 2023-12-14 | |
| A2B Chem LLC | AV66178-10g |
5-amino-2-phenoxybenzonitrile |
288252-04-0 | 95% | 10g |
$2149.00 | 2024-04-20 | |
| 1PlusChem | 1P01AG1U-100mg |
5-Amino-2-phenoxybenzonitrile |
288252-04-0 | 95% | 100mg |
$88.00 | 2025-03-19 |
5-amino-2-phenoxybenzonitrile Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:288252-04-0)5-amino-2-phenoxybenzonitrile
Purity:99%/99%
Quantity:250mg/1g
Price ($):158/428